Cas no 1829-81-8 (N-(4-Nitrophenyl)benzenesulfonamide)

N-(4-Nitrophenyl)benzenesulfonamide Properties

Names and Identifiers

• Benzenesulfonamide,N-(4-nitrophenyl)-
• N-p-Nitro-phenyl-benzene-sulfonamide
• 1829-81-8
• SR-01000392026-1
• SR-01000392026
• NoName_1475
• SB81763
• CHEMBL2272399
• N-(4-Nitrophenyl)benzenesulfonamide #
• 4'-Nitrobenzenesulfonanilide
• N-phenylsulphonyl-4-nitroaniline
• AMY41573
• MFCD00031397
• N-phenylsulfonyl-4-nitroaniline
• CS-0207108
• NSC28601
• DTXSID80902250
• LS-08307
• AKOS000733269
• N-(4-Nitro-phenyl)-benzenesulfonamide
• N-(4-nitrophenyl)-benzene-sulfonamide
• NSC-28601
• N-(4-Nitrophenyl)benzenesulfonamide
• Benzenesulfonamide, N-(4-nitrophenyl)-
• SCHEMBL4823249
• BENZENESULFONAMIDE,N-(4-NITROPHENYL)-
• N-(4-Nitrophenyl)benzenesulfonaMide, 97%
• DS-010294
• ALBB-025037
• STK362119
• +Expand

• MDL： MFCD00031397
• InChIKey： SWSJPCDGJYPPCS-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10N2O4S/c15-14(16)11-8-6-10(7-9-11)13-19(17,18)12-4-2-1-3-5-12/h1-9,13H
• SMILES： [N+](C1C=CC(NS(C2C=CC=CC=2)(=O)=O)=CC=1)([O-])=O

Computed Properties

• Exact Mass: 278.0362
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 278.03612798g/mol
• Heavy Atom Count: 19
• Complexity: 398
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31